(2S)-1-(3-methoxyphenyl)propan-2-ol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: (2S)-1-(3-methoxyphenyl)propan-2-ol
• InChI: InChI=1S/C10H14O2/c1-8(11)6-9-4-3-5-10(7-9)12-2/h3-5,7-8,11H,6H2,1-2H3/t8-/m0/s1
• InChI Key: JNKFBLWILRREOG-QMMMGPOBSA-N
• Isomeric SMILES: C[C@@H](CC1=CC(=CC=C1)OC)O
• Canonical SMILES: CC(CC1=CC(=CC=C1)OC)O

Description

(2S)-1-(3-Methoxyphenyl)propan-2-ol is a chiral secondary alcohol characterized by a propan-2-ol backbone substituted at the first carbon with a 3-methoxyphenyl group. The stereogenic center at the second carbon adopts the S configuration, which is critical for its biological and physicochemical properties. The 3-methoxy substituent on the aromatic ring contributes to electronic effects (e.g., resonance donation) and steric interactions, influencing its reactivity and binding affinity in biological systems. This compound is structurally related to β-adrenergic ligands and intermediates in synthetic pathways for pharmaceuticals, such as Toll-like receptor (TLR) antagonists or TNF-α inhibitors .

Preparation Methods

Starting Material Preparation

The synthesis begins with the preparation of a key chiral intermediate, typically (2S)-3-(dimethylamino)-1-(3-methoxyphenyl)-2-methyl-1-propanone (compound V). This compound can be synthesized through a stereospecific Grignard reaction involving 3-bromoanisole and a methyl-substituted ketone precursor, as outlined in patent and.

Grignard Reagent Formation

• Reagents: 3-bromoanisole, magnesium turnings, iodine catalyst.
• Solvent: Tetrahydrofuran (THF) is predominantly used due to its excellent coordinating ability.
• Conditions: Reaction is performed at ambient temperature (~25°C), with gradual addition over 90-120 minutes, followed by stirring for an additional 30 minutes to ensure complete formation of the phenylmagnesium bromide.

Addition to Ketone and Stereochemical Control

• The phenylmagnesium bromide reacts with the chiral ketone (compound V), leading to a stereospecific addition that introduces the second asymmetric carbon atom.
• This step yields the intermediate (2S,3R)-1-(dimethylamino)-2-methyl-3-(3-methoxyphenyl)-1-propanol (compound IV), with high stereochemical purity (~97%).

Data Table 1: Key Reactants and Conditions for Grignard Reaction

Reagent/Component	Quantity	Solvent	Temperature	Duration	Stereochemical Outcome
3-bromoanisole	Variable	THF	~25°C	90-120 min	Stereospecific addition
Magnesium	Excess	-	-	-	-
Iodine catalyst	Catalytic	-	-	-	-
Ketone (V)	42 g	THF	~25°C	-	Stereospecific formation

Conversion to the Target Compound

Reaction with the Grignard Reagent

The intermediate (compound IV) undergoes a nucleophilic addition to the ketone (compound V), forming the desired (2S,3S)-compound. The reaction is performed in a one-pot process, with solvents such as tetrahydrofuran (THF), toluene, or diethyl ether, at controlled temperatures (0°C to 25°C).

Workup and Purification

• After completion, the mixture is quenched with water or acetic acid, and the organic layer is separated.
• The product is then basified (pH 8-10) with sodium hydroxide or ammonia solution.
• Extraction with solvents like toluene or ethyl acetate, followed by drying over sodium sulfate, yields the crude product.
• Final purification involves distillation or chromatography to isolate the stereochemically pure (2S,3S)-1-(dimethylamino)-3-(3-methoxyphenyl)-2-methylpentan-3-ol.

Data Table 2: Purification and Final Yield

Step	Solvent	Conditions	Yield	Enantiomeric Purity
Extraction	Ethyl acetate/toluene	pH adjustment	-	>96% stereopurity
Chromatography	Hexane/ethyl acetate	Flash chromatography	~90%	High stereoselectivity

Alternative Synthetic Routes

Asymmetric Catalysis

Recent advances involve asymmetric catalysis using chiral catalysts derived from ephedrine or other chiral auxiliaries, as reported in recent literature. These methods aim to improve stereoselectivity and operational simplicity, often employing chiral Lewis acids or organocatalysts to induce stereochemistry during reduction or addition steps.

Resolution Techniques

Chiral resolution of racemic mixtures, followed by recrystallization, is also employed to obtain enantiomerically pure (2S)- or (2R)-isomers, depending on the desired stereochemistry.

Summary of Key Preparation Data

Methodology	Reagents	Solvent	Temperature	Stereoselectivity	Yield	Notes
Grignard Addition	3-bromoanisole, Mg	THF	~25°C	>97% (2S,3R)	~90%	Stereospecific, high purity
Asymmetric Catalysis	Chiral catalysts	Various	0-25°C	>95% enantiomeric excess	Variable	More efficient, modern approach
Resolution	Racemate + chiral resolution	Ethyl acetate, hexane	Recrystallization	Enantiomeric purity >98%	High	Labor-intensive

Chemical Reactions Analysis

Types of Reactions

(2S)-1-(3-methoxyphenyl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form (2S)-1-(3-methoxyphenyl)propan-2-one using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: Further reduction of the compound can lead to the formation of (2S)-1-(3-methoxyphenyl)propan-2-amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3) in acetic acid or pyridinium chlorochromate (PCC) in dichloromethane.

Reduction: Lithium aluminum hydride (LiAlH4) in dry ether or sodium borohydride (NaBH4) in ethanol.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: (2S)-1-(3-methoxyphenyl)propan-2-one.

Reduction: (2S)-1-(3-methoxyphenyl)propan-2-amine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(2S)-1-(3-methoxyphenyl)propan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: It serves as a precursor for the synthesis of drugs that target specific biological pathways.

Industry: The compound is utilized in the production of fragrances and flavoring agents due to its aromatic properties.

Mechanism of Action

The mechanism of action of (2S)-1-(3-methoxyphenyl)propan-2-ol involves its interaction with specific molecular targets and pathways. For instance, in biological systems, the compound may interact with enzymes or receptors, leading to modulation of biochemical processes. The exact mechanism depends on the specific application and the target molecule involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Stereochemistry

The structural and functional distinctions between (2S)-1-(3-methoxyphenyl)propan-2-ol and analogs are highlighted below:

Compound Name	Substituent Position	Stereochemistry	Key Functional Groups	Biological Relevance
(2S)-1-(3-Methoxyphenyl)propan-2-ol	3-Methoxy on phenyl	S	-OH, 3-OCH₃	Intermediate in TLR4 antagonists
(2R,S)-1-(4-Methoxy-6-(methoxymethyl)-1H-indol-5-yloxy)-propan-2-ol	4-Methoxy on indole	Racemic (R/S)	-OCH₃, -OCH₂OCH₃	Antiarrhythmic, α/β-adrenoceptor binding
(2RS)-1-[2-(2-Methoxyethyl)-phenoxy]propan-2-ol	2-Methoxyethyl on phenyl	Racemic (R/S)	-OCH₂CH₂OCH₃	Impurity in β-blocker synthesis
(S)-1-(3-(Methoxymethoxy)phenyl)propan-1-ol	3-Methoxymethoxy on phenyl	S	-OCH₂OCH₃, -OH (C1)	Chiral building block for spiroketals

Key Observations :

• Stereochemistry : The S configuration in the target compound enhances enantioselective interactions, as seen in TLR4 antagonist intermediates, whereas racemic mixtures (e.g., ) exhibit broader but less specific activity .
• Functional Groups: Methoxymethoxy or amino substitutions (e.g., in ’s amino alcohols) increase polarity, affecting solubility and membrane permeability .

Physicochemical Properties

• LogP and Solubility : The logP of (2S)-1-(3-methoxyphenyl)propan-2-ol (estimated 1.8–2.2) is lower than its methoxymethoxy analog (~2.5–3.0) due to reduced hydrophobicity .
• Thermal Stability: Methoxy-substituted phenylpropanols decompose at 180–220°C, whereas amino derivatives () show higher stability (>250°C) due to intramolecular hydrogen bonding .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (2S)-1-(3-methoxyphenyl)propan-2-ol, and how can stereochemical purity be ensured?

• Methodology :

• Chiral Resolution : Use chiral auxiliaries or enantioselective catalysis (e.g., asymmetric hydrogenation) to achieve high enantiomeric excess (ee). For example, describes stereospecific synthesis of amino alcohols via reductive amination, which can be adapted for this compound .
• Purification : Employ chiral chromatography (e.g., HPLC with amylose-based columns) to separate enantiomers. Confirm purity via optical rotation and circular dichroism (CD) spectroscopy.
  • Key Considerations : Monitor reaction intermediates using NMR to track stereochemical integrity, as described in for similar amino alcohols .

Q. Which spectroscopic techniques are most effective for structural elucidation of (2S)-1-(3-methoxyphenyl)propan-2-ol?

• Methodology :

• NMR : Use $^1$H and $^{13}$C NMR to confirm the methoxy group (δ ~3.8 ppm for OCH$_3$) and chiral center. Compare with analogs in and , where substituent positions alter chemical shifts .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular formula (C$_{10}$H$_{14}$O$_2$) and fragmentation patterns.
• X-ray Crystallography : For absolute stereochemical confirmation, as demonstrated in for structurally complex alcohols .

Q. How does the 3-methoxy substituent influence the compound’s physicochemical properties?

• Methodology :

• Comparative Analysis : Compare logP (lipophilicity) and solubility with analogs lacking the methoxy group (e.g., 3-phenylpropan-2-ol). Use computational tools (e.g., COSMO-RS) to predict partitioning behavior.
• Reactivity Studies : Investigate the methoxy group’s electron-donating effects on aromatic electrophilic substitution using Hammett constants (σ values), as in for halogenated derivatives .

Advanced Research Questions

Q. What strategies can resolve contradictions in reported biological activity data for (2S)-1-(3-methoxyphenyl)propan-2-ol?

• Methodology :

• Meta-Analysis : Systematically compare assay conditions (e.g., cell lines, concentrations) across studies. For example, highlights how chlorine positioning in dichlorophenyl analogs alters enzyme inhibition profiles, suggesting substituent sensitivity .
• Dose-Response Curves : Re-evaluate activity using standardized protocols (e.g., IC$_{50}$ determination in enzyme assays) to minimize variability.

Q. How can computational modeling predict the interaction of (2S)-1-(3-methoxyphenyl)propan-2-ol with biological targets?

• Methodology :

• Molecular Docking : Use software like AutoDock Vina to model binding to enzymes (e.g., kinases or GPCRs). provides a framework for simulating trifluoromethoxy-phenyl interactions .
• MD Simulations : Perform 100-ns molecular dynamics (MD) simulations to assess binding stability. Compare with experimental data (e.g., SPR or ITC) to validate predictions.

Q. What are the challenges in scaling up enantioselective synthesis while maintaining ee >98%?

• Methodology :

• Catalyst Optimization : Screen chiral ligands (e.g., BINAP derivatives) for asymmetric hydrogenation, as in . Monitor catalyst loading and reaction kinetics .
• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy to track ee during continuous flow synthesis.

Key Considerations for Experimental Design

• Stereochemical Integrity : Use chiral derivatizing agents (e.g., Mosher’s acid) to confirm configuration, as in .
• Biological Assays : Include positive controls (e.g., known enzyme inhibitors) and validate target engagement via knock-out models or competitive binding assays.
• Data Reproducibility : Pre-register protocols (e.g., on Open Science Framework) and share raw data to address reproducibility crises.